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Compound of Interest

Compound Name: Sulfo-Cyanine5 DBCO

Cat. No.: B14751354 Get Quote

Essential Safety and Handling of Sulfo-Cyanine5
DBCO
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Sulfo-Cyanine5
DBCO. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure research environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Sulfo-Cyanine5 DBCO is not readily available,

data from surrogate DBCO-containing compounds indicate potential hazards. The primary risks

are associated with irritation and potential toxicity. Based on the Globally Harmonized System

(GHS), the hazard classifications for similar compounds are as follows:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

It is important to note that the toxicological properties of Sulfo-Cyanine5 DBCO itself have not

been thoroughly investigated, and therefore, it should be handled with appropriate caution.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical when handling Sulfo-Cyanine5 DBCO. The

following personal protective equipment should be worn at all times.

PPE Category Recommendation

Eye Protection
Chemical safety goggles or a face shield should

be worn.[1]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are required. Double-gloving is

recommended.[2][3]

Body Protection

A lab coat and closed-toe shoes are mandatory.

[1] For larger quantities or increased splash

potential, a chemically resistant apron is

advised.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation exposure. If not handled in a

fume hood, a face mask or respirator may be

necessary.
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Experimental Protocols and Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. Sulfo-Cyanine5 DBCO
should be stored in a tightly sealed container in a dry, dark, and well-ventilated place at -20°C.

It can be transported at room temperature for up to 3 weeks. Avoid prolonged exposure to light

and ensure the product is desiccated.

Preparation for Use:

Equilibration: Before opening, allow the vial to come to room temperature to prevent

moisture condensation.

Dissolution: Sulfo-Cyanine5 DBCO has good solubility in water, DMF, and DMSO. For

biomolecule labeling, non-sulfonated cyanine dyes may require an organic co-solvent like

DMF or DMSO before being added to an aqueous buffer.

General Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid release to the environment.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact
Immediately wash skin with soap and plenty of

water for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to

extinguish. Wear a self-contained breathing apparatus for firefighting if necessary.

Disposal Plan
All waste containing Sulfo-Cyanine5 DBCO should be treated as hazardous chemical waste.

Waste Collection: Pick up and arrange disposal without creating dust. Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Environmental Precautions: Do not let the product enter drains.

Disposal Regulations: Dispose of contents and container in accordance with all local,

regional, national, and international regulations.
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Caption: Workflow for Safe Handling of Sulfo-Cyanine5 DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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